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Compound of Interest

3-Cyclohexene-1-carboxylic acid,
Compound Name:
ethyl ester

Cat. No.: B076639

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-cyclohexenecarboxylate, a key intermediate in organic synthesis, plays a significant
role in the development of novel therapeutics and functional materials. Its unique structural
motif, featuring a cyclohexene ring and an ethyl ester group, provides a versatile scaffold for
the construction of complex molecular architectures. A thorough understanding of its physical
properties is paramount for its effective utilization in research and development, enabling
precise control over reaction conditions, purification processes, and formulation strategies. This
technical guide provides a comprehensive overview of the core physical characteristics of ethyl
3-cyclohexenecarboxylate, supported by experimental protocols and safety guidelines to
ensure its proficient and safe handling.

Chemical Structure and Molecular Properties

Ethyl 3-cyclohexenecarboxylate is a cyclic ester with the molecular formula CoH1402. Its
structure consists of a six-membered carbon ring containing one double bond, with an ethyl
carboxylate group attached to one of the sp3-hybridized carbon atoms.

Molecular Formula; CoH1402

Molecular Weight: 154.21 g/mol
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CAS Number: 15111-56-5[1]

Synonyms: 3-Cyclohexene-1-carboxylic Acid Ethyl Ester

Physicochemical Properties

The physical state and behavior of ethyl 3-cyclohexenecarboxylate under various conditions
are critical parameters for its application in synthesis and product formulation.

Summary of Physical Properties

Property Value Source(s)
Appearance .Cok.)rless to light yellow clear
liquid
Boiling Point 195 °C
Density (Specific Gravity) 0.99 g/cm? (at 20/20 °C)
Refractive Index 1.460
Flash Point 63 °C
Purity >95.0% (by GC)

Solubility

While specific quantitative data is limited, ethyl 3-cyclohexenecarboxylate is generally
considered to be soluble in common organic solvents such as alcohols, ethers, and chlorinated
hydrocarbons. Its nonpolar cyclohexene ring and the polar ester group contribute to this
solubility profile. It is expected to have low solubility in water.

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and purity assessment of ethyl
3-cyclohexenecarboxylate.

Infrared (IR) Spectroscopy
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The infrared spectrum of ethyl 3-cyclohexenecarboxylate provides key information about its
functional groups. The NIST WebBook provides a gas-phase IR spectrum for this compound.[1]
Key characteristic peaks would include:

C=0 stretch (ester): around 1735 cm~1

e C=C stretch (alkene): around 1650 cm~1

e C-O stretch (ester): around 1200-1100 cm~—1
e =C-H stretch (alkene): around 3020 cm™1

e C-H stretch (alkane): around 2950-2850 cm~1

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectroscopy are powerful tools for confirming the detailed structure of the
molecule. While a specific, fully assigned spectrum is not readily available in public databases,
the expected chemical shifts can be predicted based on the structure.

Expected *H NMR Chemical Shifts:

e Vinyl protons (-CH=CH-): ~5.5-5.8 ppm

o Ester methylene protons (-OCH2CHs): ~4.1 ppm (quartet)
 Aliphatic protons on the cyclohexene ring: ~1.5-2.5 ppm
o Ester methyl protons (-OCH2CHs): ~1.2 ppm (triplet)
Expected 3C NMR Chemical Shifts:

e Carbonyl carbon (C=0): ~175 ppm

e Vinyl carbons (-CH=CH-): ~125-130 ppm

o Ester methylene carbon (-OCH2CH3s): ~60 ppm

 Aliphatic carbons on the cyclohexene ring: ~20-40 ppm
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o Ester methyl carbon (-OCH2CHs): ~14 ppm

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the
compound. The NIST WebBook provides the mass spectrum of ethyl 3-
cyclohexenecarboxylate, which is crucial for its identification.[1] The molecular ion peak ([M]*)
would be expected at m/z 154.

Experimental Protocols for Physical Property
Determination

The accurate determination of physical properties is fundamental to chemical research. The
following are standard, self-validating protocols for measuring the key physical constants of
liquid compounds like ethyl 3-cyclohexenecarboxylate.

Determination of Boiling Point

The boiling point is a key indicator of a liquid's volatility and purity.

Methodology:

Apparatus Setup: Assemble a distillation apparatus consisting of a round-bottom flask, a
distillation head with a thermometer, a condenser, and a receiving flask.

o Sample Preparation: Place a small volume of ethyl 3-cyclohexenecarboxylate and a few
boiling chips into the round-bottom flask.

e Heating: Gently heat the flask using a heating mantle.

o Observation: Record the temperature at which the liquid begins to boil and a steady stream
of distillate is collected in the receiving flask. This temperature is the boiling point.
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Caption: Workflow for Boiling Point Determination.

Determination of Density using a Pychometer

Density is a fundamental property that relates a substance's mass to its volume.
Methodology:

e Clean and Dry: Thoroughly clean and dry a pycnometer of a known volume.

o Weigh Empty: Accurately weigh the empty pycnometer.

 Fill with Sample: Fill the pycnometer with ethyl 3-cyclohexenecarboxylate, ensuring no air
bubbles are present.

o Equilibrate Temperature: Place the filled pycnometer in a constant temperature water bath
until it reaches the desired temperature (e.g., 20 °C).

e Adjust Volume: Carefully adjust the liquid level to the pycnometer's calibration mark.
* Weigh Filled: Dry the exterior of the pycnometer and weigh it accurately.

o Calculation: Calculate the density by dividing the mass of the liquid (weight of filled
pycnometer - weight of empty pycnometer) by the known volume of the pycnometer.
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Caption: Workflow for Density Determination.
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Determination of Refractive Index using an Abbe
Refractometer

The refractive index is a measure of how light propagates through a substance and is a
valuable tool for identification and purity assessment.

Methodology:

Calibrate: Calibrate the Abbe refractometer using a standard of known refractive index (e.g.,
distilled water).

o Clean Prisms: Clean the surfaces of the refractometer prisms with a suitable solvent (e.g.,
ethanol or acetone) and a soft lens tissue.

o Apply Sample: Apply a few drops of ethyl 3-cyclohexenecarboxylate to the lower prism.
e Close Prisms: Close the prisms carefully.

e Adjust and Read: Adjust the instrument to bring the dividing line between the light and dark
fields into sharp focus at the crosshairs of the eyepiece. Read the refractive index from the
scale.

o Temperature Control: Ensure the measurement is performed at a constant, recorded
temperature, as the refractive index is temperature-dependent.
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Caption: Workflow for Refractive Index Determination.

Safe Handling and Storage
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As a combustible liquid, proper handling and storage of ethyl 3-cyclohexenecarboxylate are
crucial to ensure laboratory safety.

e Handling: Wear appropriate personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat. Work in a well-ventilated area, preferably in a fume hood. Avoid
contact with skin and eyes. Keep away from heat, sparks, open flames, and hot surfaces.[2]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[2] It is
recommended to store in a cool and dark place, at a temperature below 15°C.

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.

Conclusion

This technical guide provides a detailed overview of the essential physical properties of ethyl 3-
cyclohexenecarboxylate, offering valuable insights for researchers and professionals in the
fields of chemistry and drug development. The presented data and experimental protocols
serve as a reliable resource for the safe and effective use of this important chemical
intermediate. A comprehensive understanding of these properties is the foundation for
innovation and success in the synthesis and application of novel chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b076639?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/cbook.cgi?ID=C15111565&Mask=80
https://spectrabase.com/compound/Iw5HuXugI1Z
https://www.benchchem.com/product/b076639#physical-properties-of-ethyl-3-cyclohexenecarboxylate
https://www.benchchem.com/product/b076639#physical-properties-of-ethyl-3-cyclohexenecarboxylate
https://www.benchchem.com/product/b076639#physical-properties-of-ethyl-3-cyclohexenecarboxylate
https://www.benchchem.com/product/b076639#physical-properties-of-ethyl-3-cyclohexenecarboxylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b076639?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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